Cas no 502159-66-2 (2-Chloro-4-methoxy-5-methyl-benzeneboronic acid)

• Product Name: 2-Chloro-4-methoxy-5-methyl-benzeneboronic acid
• CAS No: 502159-66-2
• MF: C₈H₁₀BClO₃
• MW: 200.427201747894
• MDL: MFCD09998844
• CID: 2186149
• PubChem ID: 22052179
• Update Time: 2025-05-24

2-Chloro-4-methoxy-5-methyl-benzeneboronic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-methoxy-5-methyl-benzeneboronic acid
• (2-Chloro-4-methoxy-5-methylphenyl)boronic acid
• 502159-66-2
• 2-chloro-4-methoxy-5-methyl-phenyl boronic acid-
• E90346
• 2-chloro-4-methoxy-5-methyl-phenyl boronic acid
• 2-chloro-5-methyl-4-methoxyphenylboronic acid
• CS-0188924
• ACGNDCZIEFAQND-UHFFFAOYSA-N
• 2-CHLORO-4-METHOXY-5-METHYLPHENYLBORONIC ACID
• AKOS016015632
• SCHEMBL5633312
• MFCD09998844
• DTXSID10622050
• (2-Chloro-4-methoxy-5-methyl-phenyl)boronic acid
• DB-260908

• MDL： MFCD09998844
• Inchi： 1S/C8H10BClO3/c1-5-3-6(9(11)12)7(10)4-8(5)13-2/h3-4,11-12H,1-2H3
• InChI Key： ACGNDCZIEFAQND-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C)C=C1B(O)O)OC

Computed Properties

• Exact Mass: 200.0411520Da
• Monoisotopic Mass: 200.0411520Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Additional information on 2-Chloro-4-methoxy-5-methyl-benzeneboronic acid

Comprehensive Overview of 2-Chloro-4-methoxy-5-methyl-benzeneboronic acid (CAS No. 502159-66-2)

2-Chloro-4-methoxy-5-methyl-benzeneboronic acid (CAS No. 502159-66-2) is a specialized boronic acid derivative widely utilized in organic synthesis, pharmaceutical research, and material science. This compound belongs to the class of arylboronic acids, which are pivotal intermediates in Suzuki-Miyaura cross-coupling reactions—a cornerstone of modern synthetic chemistry. Its unique structure, featuring a chloro, methoxy, and methyl substituents, enhances its reactivity and selectivity in forming carbon-carbon bonds, making it invaluable for constructing complex molecular architectures.

The growing demand for 2-Chloro-4-methoxy-5-methyl-benzeneboronic acid is driven by its applications in drug discovery, particularly in the development of small-molecule inhibitors and bioconjugates. Researchers frequently search for "boronic acid derivatives in medicinal chemistry" or "Suzuki coupling applications 2024," reflecting its relevance in cutting-edge science. Its stability under mild conditions and compatibility with diverse functional groups further solidify its role as a versatile building block.

In material science, this compound contributes to the design of organic electronic materials and polymers. Queries like "benzeneboronic acid in OLEDs" highlight its potential in next-generation technologies. The methoxy and methyl groups in its structure modulate electronic properties, enabling tailored applications in optoelectronics and sensors. Such features align with trending topics like "sustainable materials" and "green chemistry," where efficient synthesis routes are paramount.

Quality and purity are critical for CAS No. 502159-66-2, as impurities can affect reaction outcomes. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure compliance with industry standards. FAQs like "how to store benzeneboronic acids" underscore the need for proper handling—typically under inert atmospheres and low temperatures to prevent degradation.

In summary, 2-Chloro-4-methoxy-5-methyl-benzeneboronic acid exemplifies innovation in synthetic chemistry, bridging gaps between academia and industry. Its multifaceted applications, from pharmaceuticals to advanced materials, make it a compound of enduring interest, as evidenced by rising search trends and scholarly citations.